Cas no 18103-42-9 (5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE)

• Product Name: 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE
• CAS No: 18103-42-9
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• MDL: MFCD00016924
• CID: 142352
• PubChem ID: 5379265
• Update Time: 2025-05-24

5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE Chemical and Physical Properties

Names and Identifiers

• 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE
• TRICIN METHYL ETHER
• TRICIN-4'-METHYL ETHER
• DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE, 5,7-
• 5,7-dihydroxy-2-(3,4,5-trimethoxyphenyl)-4-benzopyrone
• 5,7-Dihydroxy-3',4',5'-trimethoxy
• NSC 123410
• 5,7-DIHYDROXY-3'',4'',5''-TRIMETHOXYFLAVONE WITH HPLC
• 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(3,4,5-trimethoxyphenyl)-
• 5,7-dihydroxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• 5.7-Dihydroxy-3'.4'.5'-trimethoxyflavone
• TRICIN METHYL ETHER(SH)
• 3',4',5'-trimethyltricetin
• tricetin 3',4',5'-trimethyl ether
• 5,7-Dihydroxy-2-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-4-one
• 3',4',5'-Tri-O-methyl-tricetin
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(3,4,5-trimethoxyphenyl)-
• NSC-123410
• CPCPHNWWTJLXKQ-UHFFFAOYSA-N
• 5,7-Dihydroxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one #
• SCHEMBL4918477
• 5, 7-Dihydroxy-3',4',5'-trimethoxyflavone
• EINECS 242-001-0
• DTXSID70171059
• NSC123410
• Tricin 4'-Methyl Ether
• AKOS025287600
• 18103-42-9
• Flavone,7-dihydroxy-3',4',5'-trimethoxy-
• FT-0756628
• CHEMBL486590
• UNII-2J9JJ5N2H7
• 5,7-Dihydroxy-3?,4?,5?-Trimethoxyflavone
• 5,4',5'-trimethoxyflavone
• SMR001574694
• 5,7-Dihydroxy-3',4',5'-trimethoxyflavon
• 5,7-Dihydroxy-3',4',5'-trimethoxy-Flavone
• C19807
• 5,4',5'-trimethoxy flavone
• 3',4',5'-O-trimethyltricetin
• 5,7-Dihydroxy-3',4',5'-trimethoxy flavone
• FS-8799
• Flavone, 5,7-dihydroxy-3',4',5'-trimethoxy- (8CI)
• Q27105170
• LMPK12110880
• MLS002707300
• 2J9JJ5N2H7
• 5-7-dihydroxy-3-4-5-trimethoxyflavone
• XD161933
• NS00025961
• 4H-1-Benzopyran-4-one,7-dihydroxy-2-(3,4,5-trimethoxyphenyl)-
• 5,7-Dihydroxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
• MFCD00016924
• Flavone, 5,7-dihydroxy-3',4',5'-trimethoxy-
• CHEBI:543745
• HY-N7150
• CS-0103228
• 5,7-DIHYDROXY-3,4,5-TRIMETHOXYFLAVONE

• MDL： MFCD00016924
• Inchi： 1S/C18H16O7/c1-22-15-4-9(5-16(23-2)18(15)24-3)13-8-12(21)17-11(20)6-10(19)7-14(17)25-13/h4-8,19-20H,1-3H3
• InChI Key： CPCPHNWWTJLXKQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C=C1C1C=C(C(=C(C=1)OC)OC)OC)=O)O)O

Computed Properties

• Exact Mass: 344.09000
• Monoisotopic Mass: 344.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 94.4A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 276-277 ºC (ethyl acetate hexane )
• Boiling Point: 562.4°Cat760mmHg
• Flash Point: 206.2°C
• Refractive Index: 1.627
• Solubility: Almost insoluble (0.09 g/l) (25 º C),
• PSA: 98.36000
• LogP: 2.89700
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE

Professional Introduction to Compound with CAS No. 18103-42-9 and Product Name: 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE

5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE, identified by the CAS number 18103-42-9, is a naturally occurring flavone derivative that has garnered significant attention in the field of chemobiology and pharmaceutical research. Flavones are a class of polyphenolic compounds widely distributed in plants, known for their diverse biological activities. The specific structural configuration of 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE imparts unique pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The chemical structure of this compound features three hydroxyl groups at positions 5 and 7, and three methoxy groups at positions 3', 4', and 5'. This arrangement contributes to its remarkable stability and reactivity, enabling various biochemical interactions. Recent advancements in spectroscopic techniques and computational chemistry have enhanced our understanding of its molecular interactions, particularly in vitro and in vivo models.

One of the most compelling aspects of 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE is its demonstrated ability to modulate multiple signaling pathways associated with inflammation, oxidative stress, and cell proliferation. Studies have shown that this flavone derivative exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings align with the growing body of evidence suggesting that flavonoids can serve as effective modulators of immune responses.

In addition to its anti-inflammatory properties, 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE has been investigated for its potential role in neuroprotection. Preclinical studies indicate that it may help mitigate neurodegenerative processes by scavenging reactive oxygen species (ROS) and protecting against excitotoxicity. The presence of hydroxyl and methoxy groups enhances its radical scavenging capacity, making it a promising candidate for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The compound's structural analogs have also been explored to optimize its pharmacokinetic profile. Modifications at the 3', 4', and 5' positions can significantly influence its solubility, bioavailability, and metabolic stability. For instance, glycosylation or esterification of these hydroxyl groups has been shown to enhance oral bioavailability while maintaining biological activity. Such structural refinements are critical for translating preclinical findings into clinical applications.

Recent clinical trials have begun to evaluate the safety and efficacy of 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE in human populations. Early results suggest that it is well-tolerated at therapeutic doses and may offer benefits in conditions related to chronic inflammation and oxidative stress. However, further research is needed to fully elucidate its mechanisms of action and long-term effects.

The synthesis of 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE has also seen significant advancements due to the development of green chemistry methodologies. Biocatalytic approaches using enzymes such as flavonoid glycosyltransferases have enabled more sustainable production processes compared to traditional chemical synthesis. These innovations not only reduce environmental impact but also improve cost-efficiency for large-scale manufacturing.

Future research directions include exploring the potential synergistic effects of 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE when combined with other bioactive compounds or therapeutic agents. Combination therapies may enhance treatment outcomes by targeting multiple pathological pathways simultaneously. Additionally, investigating its role in cancer prevention and therapy is an area of growing interest, given its ability to induce apoptosis in certain cancer cell lines.

The regulatory landscape for natural products like 5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE continues to evolve, with increasing emphasis on quality control and standardization. Manufacturers must adhere to stringent guidelines to ensure product consistency and safety for consumers. Collaborative efforts between academia, industry, and regulatory bodies are essential to establish best practices for natural product development.

In conclusion,5,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE (CAS No. 18103-42-9) represents a promising natural product with diverse biological activities and therapeutic potential. Its unique chemical structure enables multifaceted interactions with cellular pathways involved in inflammation, neuroprotection, and cancer biology. As research progresses，this compound is poised to play a significant role in future pharmacological interventions，offering hope for improved treatments across multiple medical conditions.